
performance of gluconate as a concrete
admixture compared to lignosulfonates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gluconic Acid

Cat. No.: B10763044 Get Quote

Gluconate vs. Lignosulfonates: A Comparative
Guide to Concrete Admixtures
A detailed comparison of sodium gluconate and lignosulfonates reveals distinct performance

advantages for each, with sodium gluconate demonstrating superior retarding efficiency and

potential for higher long-term strength, while lignosulfonates provide a cost-effective solution for

water reduction and workability enhancement. The choice between these two admixtures is

contingent on the specific requirements of the concrete mix design and the desired

performance characteristics.

Both sodium gluconate and lignosulfonates are widely used as water-reducing and retarding

admixtures in the construction industry. They play a crucial role in modifying the properties of

fresh and hardened concrete, influencing its workability, setting time, and strength

development. This guide provides a comprehensive comparison of their performance,

supported by experimental data, to assist researchers and concrete technologists in making

informed decisions.

Performance Comparison
The primary functions of these admixtures are to reduce the water content in a concrete mix

while maintaining workability and to control the rate of cement hydration.

Water Reduction and Workability
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Both sodium gluconate and lignosulfonates act as plasticizers, improving the flowability of

concrete.[1] This is often measured by the slump test. While both increase the slump of

concrete, admixtures in the hydroxycarboxylic acid group, to which sodium gluconate belongs,

generally provide a higher slump compared to lignosulfonates at the same dosage.[1]

Setting Time Retardation
One of the most significant differences between the two admixtures lies in their retarding

efficiency. Sodium gluconate is a considerably more potent retarder of cement hydration,

particularly of the tricalcium aluminate (C3A) phase, compared to lignosulfonates.[1][2]

Experimental data has shown that at a dosage of 0.15% by weight of cement, sodium

gluconate can extend the initial setting time by a factor of 5.0 and the final setting time by 4.5

times compared to a control mix without an admixture.[1][3][4] In contrast, lignosulfonates

exhibit a more moderate retarding effect.[2]

Compressive Strength
While the delayed setting caused by retarders can lead to lower early-age strength (at 1 to 3

days), both admixtures generally contribute to an increase in long-term compressive strength.

This is primarily due to the lower water-cement ratio made possible by their water-reducing

properties, which results in a denser and less porous concrete matrix. Studies have indicated

that sodium gluconate can contribute to higher long-term strength, with one experiment

showing a 13% increase in 90-day compressive strength at a 0.12% dosage.[1][3]

Lignosulfonates also enhance compressive strength, although direct comparative data with

sodium gluconate under identical conditions is limited in the reviewed literature.

Data Presentation
The following tables summarize the comparative performance of sodium gluconate and

lignosulfonates based on available experimental data.

Table 1: General Performance Comparison
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Performance Indicator Sodium Gluconate Lignosulfonates

Water Reduction Good Good

Workability (Slump) High increase Moderate to high increase

Setting Time Retardation Significant and predictable Moderate

Early Age Strength (1-3 days) Can be reduced Can be reduced

Long-Term Strength (≥28 days) Can be significantly increased Increased

Table 2: Thickening Time of Cement Slurry with Combined Admixtures*

Sodium Lignosulfonate (%
BWOC)

Sodium Gluconate (%
BWOC)

Thickening Time at 176°C
(hh:mm)

1.00 0.00 03:08

0.75 0.25 04:36

0.50 0.50 05:22

0.25 0.75 04:58

0.00 1.00 03:22

*Data sourced from a patent on retarded cement compositions, where BWOC stands for "by

weight of cement". This data illustrates the synergistic effect when both admixtures are used in

combination, with a 50:50 ratio providing the longest thickening time under these specific high-

temperature conditions.[5]

Experimental Protocols
The evaluation of concrete admixtures is conducted following standardized test methods to

ensure the reliability and comparability of results. The American Society for Testing and

Materials (ASTM) provides a suite of standards for these procedures.

Key Experimental Tests:
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Standard Practice for Making and Curing Concrete Test Specimens in the Laboratory (ASTM

C192): This standard provides procedures for the preparation of materials, mixing of

concrete, and the making and curing of concrete test specimens under laboratory conditions.

Standard Test Method for Slump of Hydraulic-Cement Concrete (ASTM C143): This test is

used to measure the consistency and workability of fresh concrete. It involves filling a cone-

shaped mold with concrete, removing the mold, and measuring the vertical settlement or

"slump" of the concrete.

Standard Test Method for Time of Setting of Hydraulic Cement Mortar by Modified Vicat

Needle (ASTM C807): This method determines the initial and final setting times of hydraulic

cement mortar. It involves measuring the penetration of a weighted needle into a mortar

sample over time.

Mechanism of Action
The different performance characteristics of sodium gluconate and lignosulfonates stem from

their distinct chemical structures and their interactions with cement particles during the

hydration process.

Sodium Gluconate
Sodium gluconate's primary mechanisms of action are:

Adsorption: The gluconate molecules adsorb onto the surface of the cement particles,

forming a protective layer that hinders their immediate contact with water and thus slows

down the hydration process.

Chelation: Sodium gluconate chelates or binds with calcium ions (Ca²⁺) that are released

during the initial hydration of cement. This complex formation prevents the calcium ions from

participating in the formation of the crystalline hydration products that lead to the setting and

hardening of the concrete.

Lignosulfonates
Lignosulfonates, which are by-products of the wood pulp industry, function mainly through:
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Adsorption and Electrostatic Repulsion: Lignosulfonate molecules adsorb onto the surface of

cement particles. The sulfonate groups in their structure impart a negative charge to the

particle surfaces, leading to electrostatic repulsion between them. This repulsion disperses

the cement particles, releasing trapped water and improving the workability of the mix.

Visualizing the Mechanisms and Workflow
To better understand the concepts discussed, the following diagrams have been generated

using Graphviz.
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Caption: Experimental workflow for comparing concrete admixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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